1-(3-Benzylazetidin-1-yl)-3-phenylpropan-1-one
Cat. No. B8626359
M. Wt: 279.4 g/mol
InChI Key: XBBPRMDHFOMBCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912329B2
Procedure details
A solution of 3-benzylazetidine (294 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and 3-phenylpropionyl chloride (421.5 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:5). The fractions containing the ethyl 1-(3-benzylazetidin-1-yl)-3-phenylpropan-1-one are collected and the solvent is removed in vacuo to give 432 mg of colorless oil.
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([CH:8]1[CH2:11][NH:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:12]1([CH2:18][CH2:19][C:20](Cl)=[O:21])[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1.C(N(CC)CC)C>ClCCl>[CH2:1]([CH:8]1[CH2:9][N:10]([C:20](=[O:21])[CH2:19][CH2:18][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH2:11]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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294 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)C1CNC1
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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421.5 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CCC(=O)Cl
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Name
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Quantity
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417 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 6 hours at room temperature the reaction mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After drying over Na2SO4, dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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is removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:5)
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ADDITION
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Type
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ADDITION
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Details
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The fractions containing the ethyl 1-(3-benzylazetidin-1-yl)-3-phenylpropan-1-one
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CUSTOM
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Type
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CUSTOM
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Details
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are collected
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is removed in vacuo
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)C1CN(C1)C(CCC1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 432 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 77.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
